![molecular formula C7H9NO2 B1618693 Propyl 2-cyanoacrylate CAS No. 6606-66-2](/img/structure/B1618693.png)
Propyl 2-cyanoacrylate
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Overview
Description
Propyl 2-cyanoacrylate is a member of the cyanoacrylates family, which are strong fast-acting adhesives with industrial, medical, and household uses . They are derived from ethyl cyanoacrylate and related esters . The cyanoacrylate group in the monomer rapidly polymerizes in the presence of water to form long, strong chains . Propyl 2-cyanoacrylate has a molecular formula of C7H9NO2 .
Molecular Structure Analysis
Propyl 2-cyanoacrylate contains a total of 18 bonds; 9 non-H bonds, 3 multiple bonds, 4 rotatable bonds, 2 double bonds, 1 triple bond, 1 ester (aliphatic), and 1 nitrile (aliphatic) .Chemical Reactions Analysis
Cyanoacrylates, including Propyl 2-cyanoacrylate, are highly reactive monomers that mainly polymerize by anionic initiation through a conjugate addition of anionic nucleophiles or bases such as amines . In some cases, zwitterionic polymerization ensues with a carbanionic active propagating species .Physical And Chemical Properties Analysis
Cyanoacrylates are known for their good impact toughness, resistance to breakage, transparency, elasticity, and fairly good heat and oil resistance . The glass transition temperature (Tg) of cyanoacrylates decreases as the size of the alkyl side chain increases .Mechanism of Action
Safety and Hazards
Propyl 2-cyanoacrylate is considered hazardous. It is classified as a flammable liquid, can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to use personal protective equipment, avoid contact with skin, eyes, and clothing, and avoid breathing vapors or spray mist .
Future Directions
properties
CAS RN |
6606-66-2 |
---|---|
Product Name |
Propyl 2-cyanoacrylate |
Molecular Formula |
C7H9NO2 |
Molecular Weight |
139.15 g/mol |
IUPAC Name |
propyl 2-cyanoprop-2-enoate |
InChI |
InChI=1S/C7H9NO2/c1-3-4-10-7(9)6(2)5-8/h2-4H2,1H3 |
InChI Key |
ZTYMNUBYYQNBFP-UHFFFAOYSA-N |
SMILES |
CCCOC(=O)C(=C)C#N |
Canonical SMILES |
CCCOC(=O)C(=C)C#N |
Other CAS RN |
6606-66-2 |
Origin of Product |
United States |
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